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Compound of Interest

Compound Name: 3,5,5-Trimethylnonane

CAS No.: 62184-25-2

Cat. No.: B14563254

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

branched alkane, 3,5,5-trimethylnonane. Due to the limited availability of experimentally

derived spectra in public databases, this document presents predicted spectroscopic data

obtained from computational models. These predictions for Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) are intended to serve as a reference for

identification and characterization purposes.

Furthermore, this guide outlines detailed, generalized experimental protocols for acquiring

NMR, IR, and MS data for liquid hydrocarbon samples, providing a foundational methodology

for laboratory practice.

Core Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 3,5,5-trimethylnonane. It

is crucial to note that these values are computationally generated and should be confirmed with

experimental data whenever possible.
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Predicted ¹H NMR Data
Table 1: Predicted ¹H Nuclear Magnetic Resonance (NMR) Chemical Shifts for 3,5,5-
Trimethylnonane.

Atom Number(s)
Chemical Shift
(ppm)

Multiplicity Integration

1 0.88 t 3H

2 1.25 m 2H

3 1.50 m 1H

4 1.15 m 2H

6 1.25 m 2H

7 1.25 m 2H

8 1.25 m 2H

9 0.89 t 3H

10 0.85 d 3H

11 0.86 s 3H

12 0.86 s 3H

Predicted in CDCl₃ at 400 MHz.

Predicted ¹³C NMR Data
Table 2: Predicted ¹³C Nuclear Magnetic Resonance (NMR) Chemical Shifts for 3,5,5-
Trimethylnonane.
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Atom Number(s) Chemical Shift (ppm)

1 14.2

2 23.0

3 32.0

4 45.0

5 37.0

6 42.0

7 23.5

8 26.0

9 14.1

10 20.0

11 25.0

12 25.0

Predicted in CDCl₃.

Predicted IR Spectroscopy Data
Table 3: Predicted Infrared (IR) Absorption Frequencies for 3,5,5-Trimethylnonane.

Wavenumber (cm⁻¹) Functional Group Assignment

2950-2850 C-H stretch (alkane)

1470-1450 C-H bend (methylene and methyl)

1380-1370 C-H bend (methyl)

Predicted Mass Spectrometry Data
Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 3,5,5-Trimethylnonane Fragments.
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m/z Predicted Fragment

170 [M]⁺ (Molecular Ion)

155 [M-CH₃]⁺

113 [M-C₄H₉]⁺

99 [M-C₅H₁₁]⁺

57 [C₄H₉]⁺

43 [C₃H₇]⁺

Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of liquid samples such

as 3,5,5-trimethylnonane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

For ¹H NMR, dissolve 5-25 mg of the liquid sample in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃).[1][2]

For ¹³C NMR, a higher concentration is recommended, typically 20-100 mg, due to the

lower natural abundance of the ¹³C isotope.[2][3]

Filter the sample solution through a pipette with a glass wool plug into a clean, dry NMR

tube to remove any particulate matter.[1]

Cap the NMR tube securely.

Instrument Setup:

Insert the NMR tube into the spectrometer's spinner turbine.

Place the sample into the NMR magnet.
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Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity. For liquid samples, this involves

adjusting the Z1 and Z2 shims to obtain a sharp, symmetrical lock signal.

Data Acquisition:

Set the appropriate acquisition parameters for ¹H or ¹³C NMR, including the number of

scans, pulse width, and acquisition time.

For ¹³C NMR, a greater number of scans will be necessary to achieve a good signal-to-

noise ratio.[4]

Acquire the free induction decay (FID).

Data Processing:

Apply a Fourier transform to the FID to obtain the NMR spectrum.

Phase the spectrum to ensure all peaks are in the positive phase.

Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g.,

CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):

Place a drop of the liquid sample onto the surface of a clean, dry salt plate (e.g., NaCl or

KBr).[5][6]

Carefully place a second salt plate on top of the first, allowing the liquid to spread into a

thin, uniform film between the plates.[5][6]

Ensure no air bubbles are trapped between the plates.

Instrument Setup:
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Place the salt plate assembly into the sample holder of the IR spectrometer.

Ensure the instrument's sample compartment is closed.

Data Acquisition:

Collect a background spectrum of the empty sample compartment to account for

atmospheric CO₂ and H₂O.

Collect the sample spectrum. The instrument will automatically ratio the sample spectrum

against the background spectrum to produce the final absorbance or transmittance

spectrum.

Data Processing:

Label the significant peaks with their corresponding wavenumbers.

Correlate the observed absorption bands with known functional group frequencies.

Mass Spectrometry (MS)
Sample Preparation:

Prepare a dilute solution of the liquid sample in a volatile organic solvent (e.g., methanol

or acetonitrile) at a concentration of approximately 1 mg/mL.[7]

Further dilute this stock solution to a final concentration of 1-10 µg/mL.[7]

Filter the final solution to remove any particulates.[7]

Instrument Setup:

Choose an appropriate ionization method, such as Electron Ionization (EI) for volatile

compounds or Electrospray Ionization (ESI) if coupled with liquid chromatography.

Set the mass analyzer parameters, including the mass range to be scanned and the scan

rate.
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Introduce the sample into the mass spectrometer. For liquid samples, this can be done via

direct infusion or through a chromatographic system (GC-MS or LC-MS).

Data Acquisition:

Acquire the mass spectrum, which is a plot of ion intensity versus mass-to-charge ratio

(m/z).

Data Analysis:

Identify the molecular ion peak ([M]⁺), which corresponds to the molecular weight of the

compound.[8]

Analyze the fragmentation pattern to deduce the structure of the molecule. The

fragmentation pattern is a unique characteristic of a compound and can be used for

identification.

Visualization of Spectroscopic Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of an

unknown liquid organic compound.
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General Workflow for Spectroscopic Analysis of a Liquid Compound

Sample Preparation

Data Acquisition
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Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of a liquid

organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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